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Introduction
The sensory perception of a topical formulation is a critical factor influencing user compliance

and overall product success. A product's texture, spreadability, and after-feel are key drivers of

consumer preference. Amilon, a functional powder composed of Lauroyl Lysine-coated Silica,

is an advanced cosmetic ingredient designed to significantly enhance the sensory

characteristics of emulsions.[1][2] Supplied by IKEDA, Amilon offers a distinctively smooth and

silky feel, positioning it as a superior alternative to traditional texturizing agents like nylon

powder.[1][2]

Key properties of Amilon include its white, powdery appearance with an average particle size

of 2-15 μm.[2] A notable advantage of Amilon is its non-interference with common

preservatives; it does not adsorb parabens, thereby improving the stability and preservation of

the final formulation.[1][2] These application notes provide a comprehensive guide for

incorporating Amilon into emulsion formulations to optimize their sensory profile.

Proposed Mechanism of Sensory Improvement
Amilon's unique composition of a spherical silica core coated with lauroyl lysine, an amino acid

derivative, is central to its function. The spherical shape of the particles acts like microscopic

ball bearings at the interface between the emulsion and the skin. This structure is believed to

reduce drag and friction during application, leading to enhanced slip and a smoother feel. The

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12751582?utm_src=pdf-interest
https://www.benchchem.com/product/b12751582?utm_src=pdf-body
https://www.specialchem.com/cosmetics/product/ikeda-amilon
http://110.50.203.101/ikeda/product-b1/amilon.htm
https://www.benchchem.com/product/b12751582?utm_src=pdf-body
https://www.specialchem.com/cosmetics/product/ikeda-amilon
http://110.50.203.101/ikeda/product-b1/amilon.htm
https://www.benchchem.com/product/b12751582?utm_src=pdf-body
http://110.50.203.101/ikeda/product-b1/amilon.htm
https://www.benchchem.com/product/b12751582?utm_src=pdf-body
https://www.specialchem.com/cosmetics/product/ikeda-amilon
http://110.50.203.101/ikeda/product-b1/amilon.htm
https://www.benchchem.com/product/b12751582?utm_src=pdf-body
https://www.benchchem.com/product/b12751582?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12751582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


lauroyl lysine coating provides a creamy, soft sensation and improves the powder's affinity for

the skin, contributing to a pleasant, non-greasy after-feel.

Proposed Mechanism of Amilon for Sensory Enhancement
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Caption: Logical flow of Amilon's proposed sensory enhancement mechanism.

Quantitative Data Summary
While specific performance data depends on the formulation base, the following table presents

representative data from a descriptive sensory analysis of a base oil-in-water (O/W) emulsion
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versus the same emulsion with Amilon. The data illustrates the expected improvements in key

sensory attributes.

Sensory Attribute (Scale 1-
10)

Base O/W Emulsion
(Control)

O/W Emulsion + 2%
Amilon

Initial Feel

Stickiness 4.5 2.0

Greasiness 5.0 2.5

Rub-Out

Spreadability 6.0 9.0

Slip/Glide 5.5 8.5

After-Feel (1 min)

Tackiness 4.0 1.5

Smoothness/Softness 6.5 9.5

Shine/Gloss 5.0 3.0

This table contains illustrative data to demonstrate the potential sensory benefits of Amilon.

Actual results will vary based on the specific formulation.

Experimental Protocols
Protocol 1: Incorporation of Amilon into an Oil-in-Water
(O/W) Emulsion
Objective: To provide a standardized method for incorporating Amilon into a basic O/W

emulsion for sensory evaluation.

Materials:

Deionized Water

Glycerin (Humectant)
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Xanthan Gum (Thickener)

Cetearyl Alcohol (and) Ceteareth-20 (Emulsifier)

Caprylic/Capric Triglyceride (Emollient)

Phenoxyethanol (Preservative)

Amilon Powder

Procedure:

Water Phase Preparation:

In a primary beaker, combine Deionized Water and Glycerin.

Begin propeller mixing and slowly disperse Xanthan Gum into the vortex. Mix until fully

hydrated and uniform.

Heat the water phase to 75°C.

Oil Phase Preparation:

In a separate beaker, combine Caprylic/Capric Triglyceride, Cetearyl Alcohol, and

Ceteareth-20.

Heat the oil phase to 75°C while mixing gently until all components are melted and

uniform.

Emulsification:

Slowly add the oil phase to the water phase while homogenizing at a moderate speed

(e.g., 5000 RPM).

Continue homogenization for 5-10 minutes until a uniform, white emulsion is formed.

Switch to gentle propeller mixing and begin cooling the emulsion.

Amilon Incorporation:
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Once the emulsion has cooled to below 40°C, add the Phenoxyethanol preservative and

mix until uniform.

Slowly sprinkle the Amilon powder into the emulsion under constant, gentle mixing.

Continue mixing for 10-15 minutes to ensure Amilon is fully dispersed without introducing

excessive air.

Finalization:

Check the pH of the final emulsion and adjust if necessary.

Pour the finished product into appropriate storage containers.

Protocol 2: Sensory Panel Evaluation of Emulsions
Objective: To conduct a descriptive sensory analysis to quantify the textural and feel properties

of emulsions with and without Amilon.

Methodology:

Panelist Selection:

Recruit 10-15 trained panelists who have experience in evaluating the sensory properties

of topical products.

Ensure panelists have no known skin sensitivities to cosmetic ingredients.

Test Area and Sample Preparation:

The evaluation should be conducted in a controlled environment with consistent

temperature and humidity.

Label the control and test (with Amilon) formulations with randomized, three-digit codes to

blind the panelists.

Prepare standardized doses of each sample (e.g., 0.5 mL) for application.

Evaluation Procedure:
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Panelists should wash their hands and forearms with a mild, unscented soap and wait 15

minutes before the evaluation begins.

A standardized amount of the first sample is applied to a designated area on the volar

forearm.

Panelists will evaluate the product based on a defined set of sensory attributes (see table

above) at specific time points:

T=0 (Initial Application): Evaluate pick-up, initial stickiness, and greasiness.

T=0-30 seconds (Rub-Out): Evaluate spreadability, slip, and absorption speed.

T=1 minute (After-Feel): Evaluate tackiness, smoothness, and any residual feeling.

Panelists will rate the intensity of each attribute on a 1-10 scale.

A washout period of at least 15 minutes, including cleansing the application area, is

required between evaluating different samples.

Data Analysis:

Collect the rating sheets from all panelists.

Calculate the mean score for each attribute for both the control and test formulations.

Perform statistical analysis (e.g., t-test or ANOVA) to determine if there are significant

differences between the samples for each attribute.
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Workflow for Sensory Panel Evaluation
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Start: Define Objectives

1. Panelist Recruitment
(10-15 Trained Individuals)

2. Sample Preparation
(Control vs. Amilon Formula)

(Blinded & Coded)

3. Panelist Instructions
& Acclimatization

4. Standardized Application
(0.5 mL on Volar Forearm)

5. Sensory Evaluation
(Rate Attributes on 1-10 Scale)

6. Data Collection & Analysis
(Calculate Means, T-Tests)

T=0: Initial Feel
(Stickiness, Greasiness)

7. Reporting
(Summarize Findings)

End

T=0-30s: Rub-Out
(Spreadability, Slip)

T=1min: After-Feel
(Tackiness, Smoothness)

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b12751582?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12751582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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